Cas no 2228609-32-1 (2-2-chloro-6-(propan-2-ylsulfanyl)phenylpropan-1-amine)

• Product Name: 2-2-chloro-6-(propan-2-ylsulfanyl)phenylpropan-1-amine
• CAS No: 2228609-32-1
• MF: C₁₂H₁₈ClNS
• MW: 243.79602098465
• CID: 6214102
• PubChem ID: 165698063
• Update Time: 2025-06-13

2-2-chloro-6-(propan-2-ylsulfanyl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-2-chloro-6-(propan-2-ylsulfanyl)phenylpropan-1-amine
• 2228609-32-1
• EN300-1997190
• 2-[2-chloro-6-(propan-2-ylsulfanyl)phenyl]propan-1-amine

• Inchi： 1S/C12H18ClNS/c1-8(2)15-11-6-4-5-10(13)12(11)9(3)7-14/h4-6,8-9H,7,14H2,1-3H3
• InChI Key： MUUIYHAEXYNVAS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(C)CN)SC(C)C

Computed Properties

• Exact Mass: 243.0848484g/mol
• Monoisotopic Mass: 243.0848484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.3Ų

Additional information on 2-2-chloro-6-(propan-2-ylsulfanyl)phenylpropan-1-amine

Recent Advances in the Study of 2-2-chloro-6-(propan-2-ylsulfanyl)phenylpropan-1-amine (CAS: 2228609-32-1)

The compound 2-2-chloro-6-(propan-2-ylsulfanyl)phenylpropan-1-amine (CAS: 2228609-32-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a compound of considerable interest for drug development.

One of the key areas of research has been the synthesis and optimization of 2-2-chloro-6-(propan-2-ylsulfanyl)phenylpropan-1-amine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the number of steps required. This advancement is critical for scaling up production and facilitating further preclinical and clinical studies. The study also highlighted the compound's stability under various physiological conditions, which is a crucial factor for its potential use as a therapeutic agent.

In addition to its synthetic accessibility, the pharmacological profile of 2-2-chloro-6-(propan-2-ylsulfanyl)phenylpropan-1-amine has been extensively investigated. Preliminary in vitro studies have demonstrated its efficacy in modulating specific neurotransmitter systems, particularly those involved in neurological disorders such as depression and anxiety. A recent paper in Neuropharmacology (2024) reported that the compound exhibits high affinity for serotonin and dopamine receptors, suggesting its potential as a novel psychotropic agent. These findings are supported by behavioral studies in animal models, where the compound showed significant anxiolytic and antidepressant effects.

Another promising avenue of research involves the compound's potential applications in oncology. A study published in Cancer Research (2023) explored the cytotoxic effects of 2-2-chloro-6-(propan-2-ylsulfanyl)phenylpropan-1-amine on various cancer cell lines. The results indicated that the compound induces apoptosis in cancer cells through a mechanism involving the inhibition of key signaling pathways. Notably, the study also found that the compound exhibits selective toxicity towards cancer cells while sparing normal cells, a highly desirable property for anticancer agents.

Despite these promising findings, challenges remain in the development of 2-2-chloro-6-(propan-2-ylsulfanyl)phenylpropan-1-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focusing on structural modifications to enhance the compound's pharmacokinetic properties while retaining its pharmacological efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-2-chloro-6-(propan-2-ylsulfanyl)phenylpropan-1-amine (CAS: 2228609-32-1) represents a promising candidate for further development in both neurological and oncological therapeutics. Recent advancements in its synthesis, pharmacological characterization, and mechanistic understanding have laid a solid foundation for future research. As studies continue to uncover its full potential, this compound may soon emerge as a valuable addition to the arsenal of modern medicines.